Cas no 99198-96-6 (Ethyl 3-(thiophen-3-yl)propanoate)

• Product Name: Ethyl 3-(thiophen-3-yl)propanoate
• CAS No: 99198-96-6
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• MDL: MFCD18783158
• CID: 1037850
• PubChem ID: 10679058
• Update Time: 2025-04-20

Ethyl 3-(thiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(thiophen-3-yl)propanoate
• ethyl 3-thiophen-3-ylpropanoate
• AS-40800
• CS-0208606
• DTXSID90443361
• AKOS009115130
• ZDA19896
• SCHEMBL1258879
• Ethyl 3-(3-thienyl)propionoate
• 3-Thiophenepropanoic acid, ethyl ester
• Ethyl3-(thiophen-3-yl)propanoate
• MFCD18783158
• 99198-96-6
• DB-370560

• MDL： MFCD18783158
• Inchi： 1S/C9H12O2S/c1-2-11-9(10)4-3-8-5-6-12-7-8/h5-7H,2-4H2,1H3
• InChI Key： XOBJEKYNLKUWMA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(=O)OCC

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters